Methyl 3-bromo-2-methoxybenzoate
Overview
Description
“Methyl 3-bromo-2-methoxybenzoate” is a chemical compound with the CAS Number: 260806-90-4 . It has a molecular weight of 245.07 and its molecular formula is C9H9BrO3 . It appears as a colorless to pale-yellow to yellow-brown liquid to sticky oil to semi-solid .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with a bromo group at the 3rd position and a methoxy group at the 2nd position. The benzene ring is also substituted with a methoxybenzoate group .
Physical and Chemical Properties Analysis
“this compound” has a density of 1.5±0.1 g/cm^3 . It has a boiling point of 289.4±20.0 °C at 760 mmHg . The compound has a molar refractivity of 52.4±0.3 cm^3 and a molar volume of 167.5±3.0 cm^3 .
Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis Methods : Methyl 3-bromo-2-methoxybenzoate is involved in various synthesis processes. For example, Chen Bing-he (2008) discussed the synthesis of a related compound, Methyl 4-Bromo-2-methoxybenzoate, using bromination and hydrolysis methods, highlighting its potential as an intermediate in organic synthesis (Chen Bing-he, 2008).
Involvement in Complex Synthesis Reactions : The compound has been found useful in the synthesis of more complex molecules. For instance, in a study by Shinohara et al. (2014), 2-bromo-3-methoxybenzoate, derived from 2-bromo-3-hydroxybenzoate, was used as a substrate for Pd-catalyzed cross-coupling reactions, despite its sterically hindered structure (H. Shinohara et al., 2014).
Application in Pharmaceutical Intermediates : this compound is also relevant in the synthesis of pharmaceutical intermediates. Bao Li-jiao (2013) conducted a study on the synthesis of a derivative compound as an intermediate of bifendate, a liver-protecting drug, showing the compound's relevance in medicinal chemistry (Bao Li-jiao, 2013).
Photodynamic Therapy and Cancer Research
- Application in Photodynamic Therapy : A significant application of this compound derivatives is in photodynamic therapy (PDT) for cancer treatment. M. Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds with high singlet oxygen quantum yield substituted with new benzenesulfonamide derivative groups containing Schiff base, highlighting the compound's potential in PDT for cancer treatment (M. Pişkin, E. Canpolat, & Ö. Öztürk, 2020).
Antimicrobial and Antitumor Studies
- Antimicrobial and Antitumor Properties : Some derivatives of this compound have been evaluated for their antimicrobial and antitumor properties. Zhao et al. (2004) isolated bromophenol derivatives from the red alga Rhodomela confervoides, including compounds similar to this compound, and tested them for activity against human cancer cell lines and microorganisms, although they were found inactive (Jielu Zhao et al., 2004).
Thermochemical Studies
- Thermochemical Properties : The thermochemical properties of this compound and its derivatives are also of research interest. H. Flores et al. (2019) conducted a study determining the structural and thermochemical properties of methyl 2- and 4-methoxybenzoates, providing insights into their stability and reactivity (H. Flores et al., 2019).
Safety and Hazards
“Methyl 3-bromo-2-methoxybenzoate” is considered hazardous. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation . Safety precautions include wearing suitable gloves, protective clothing, and eye protection. It should be used only outdoors or in a well-ventilated area .
Mechanism of Action
Mode of Action
The mode of action of Methyl 3-bromo-2-methoxybenzoate involves several chemical reactions. It is known to undergo reactions at the benzylic position, which include free radical bromination, nucleophilic substitution, and oxidation . The compound interacts with its targets, leading to changes at the molecular level.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, temperature, and more . .
Properties
IUPAC Name |
methyl 3-bromo-2-methoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3/c1-12-8-6(9(11)13-2)4-3-5-7(8)10/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMRGVTKIFLNUFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40673196 | |
Record name | Methyl 3-bromo-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
260806-90-4 | |
Record name | Methyl 3-bromo-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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